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Compound of Interest

4-Ethylethcathinone

Compound Name:
(hydrochloride)

Cat. No.: B1158698

Get Quote

Executive Summary

4-Ethylethcathinone (4-EEC) is a regioisomer of the widely controlled substances 4-MEC (4-
Methylethcathinone) and 4-EMC (4-Ethylmethcathinone). Structurally characterized by an ethyl

group at the para-position of the phenyl ring and an N-ethyl substitution on the amine, 4-EEC
represents a "double-ethyl" modification of the cathinone scaffold.

Pharmacologically, 4-EEC functions primarily as a substrate-type monoamine releaser with
hybrid affinity for the dopamine (DAT), norepinephrine (NET), and serotonin (SERT)
transporters. Unlike pure reuptake inhibitors (e.g., MDPV), 4-EEC is predicted to induce
transporter-mediated efflux, a mechanism consistent with its structural analogs. This guide
outlines the specific in vitro assays required to validate its potency, selectivity, and metabolic
stability.

Chemical Identity & Structural Logic[1][2]
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Understanding the chemical architecture is prerequisite to experimental design. 4-EEC belongs
to the para-substituted N-alkylcathinone class.

Property Detail
2-(ethylamino)-1-(4-ethylphenyl)propan-1-one

IUPAC Name (ethy )-1-(4-ethylphenyl)prop
hydrochloride

Common Name 4-Ethylethcathinone, 4-EEC

Molecular Formula C13H19NO - HCI

Structural Class Phenethylamine > Cathinone > 4-Alkyl-N-alkyl
4-MEC (Methyl/Ethyl), 4-EMC (Ethyl/Methyl),

Key Isomers

3,4-DMMC

SAR Implication: The N-ethyl group generally enhances DAT affinity relative to N-methyl
analogs, while the bulky 4-ethyl ring substituent typically increases SERT affinity compared to
unsubstituted cathinones. Consequently, 4-EEC is expected to exhibit a balanced
monoaminergic profile (DAT/SERT/NET), distinguishing it from the highly DAT-selective
pyrrolidinophenones (e.g., a-PVP).

Pharmacological Mechanism: Monoamine
Transporter Interaction

The primary mechanism of action for 4-EEC involves interaction with plasma membrane
monoamine transporters.

Mechanism of Action (MoA)

4-EEC acts as a non-competitive substrate. It binds to the orthosteric site of the transporter, is
translocated into the cytoplasm, and triggers the reversal of the transporter flux (efflux) via
phosphorylation-dependent mechanisms or interaction with VMAT2 (Vesicular Monoamine
Transporter 2).

Signaling Pathway Visualization
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The following diagram illustrates the interaction of 4-EEC with the Dopamine Transporter (DAT)
at the synaptic cleft.
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Caption: Proposed mechanism of 4-EEC induced monoamine release via DAT reversal. The
compound acts as a substrate, elevating cytosolic dopamine which is then effluxed.
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Experimental Protocols for Validation

To empirically determine the activity of 4-EEC, the following self-validating protocols are
recommended. These assays distinguish between reuptake inhibition and substrate-mediated
release.

Monoamine Uptake Inhibition Assay (HEK293)

Objective: Determine the I1Cso for DAT, NET, and SERT inhibition.
Reagents:

o HEK293 cells stably expressing hDAT, hNET, or hSERT.

o Radioligands: [3H]Dopamine, [3H]Norepinephrine, [3H]Serotonin.

» Reference Standards: Cocaine (non-selective), Indatraline (non-selective),
Methamphetamine (releaser).

Protocol Workflow:

o Seeding: Plate cells in poly-D-lysine coated 96-well plates (Density: 50,000 cells/well).
Incubate 24h.

o Buffer Prep: Krebs-Ringer-HEPES (KRH) buffer containing 0.1% ascorbic acid and 100 pM
pargyline (MAO inhibitor).

¢ Pre-incubation: Wash cells with KRH. Add 4-EEC (concentration range: 1 nM — 100 uM) for
10 minutes at 25°C.

o Control: Buffer only (Total Uptake), 10 uM Indatraline (Non-specific binding).

o Uptake: Add [3H]Monoamine (final conc. 20-50 nM). Incubate for 5-10 mins (DAT/NET) or 10-
15 mins (SERT).

o Critical Step: Short incubation times prevent equilibrium, ensuring measurement of initial
velocity.
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o Termination: Rapidly wash cells 3x with ice-cold buffer. Lyse with 1% SDS.
e Quantification: Liquid Scintillation Counting (LSC).
Data Analysis: Calculate ICso using non-linear regression (log(inhibitor) vs. response).

 Validity Check: The Hill slope should be approximately -1.0. A shallow slope (< -0.8) indicates
negative cooperativity or multiple binding sites.

Release Assay (Differentiation Protocol)

Objective: Confirm if 4-EEC is a releaser (substrate) or blocker. Method: Pre-load cells with
[BH]Monoamine, wash, then treat with 4-EEC.

e Result Interpretation:
o Blocker (e.g., MDPV): No increase in efflux; reduces spontaneous efflux.

o Releaser (e.g., 4-EEC): Dose-dependent increase in extracellular [BH]Monoamine.

Predicted Structure-Activity Relationship (SAR)
Data

Based on the validated profiles of 4-MEC and 4-MMC, the following pharmacological profile is
projected for 4-EEC.

Table 1: Comparative SAR Profile (Predicted vs. Known)

Substitutio DAT ICso SERT ICso DATISERT Classificati
Compound .
n (nM) (nM) Ratio on
Non-selective
4-MMC 4-Me, N-Me ~500 ~1,200 0.41
Releaser
Hybrid
4-MEC 4-Me, N-Et ~1,500 ~2,500 0.60
Releaser
~2,000 - ~1,000 - Balanced /
4-EEC 4-Et, N-Et >15
3,500 1,800 SERT-leaning
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Note: The "4-ethyl" ring substitution (4-EEC) adds steric bulk compared to "4-methyl" (4-MEC),
likely reducing DAT potency slightly while maintaining or enhancing SERT affinity due to the
hydrophobic pocket accommodation in SERT.

Metabolic Stability & Toxicology
Metabolic Profiling (Microsomal)

4-EEC undergoes Phase | metabolism primarily via:

» N-dealkylation: Conversion to 4-ethylcathinone (active metabolite).

o Beta-keto reduction: Conversion to the corresponding alcohol (4-ethylephedrine isomer).
e Hydroxylation: Ring hydroxylation (minor).

Protocol: Incubate 10 uM 4-EEC with pooled human liver microsomes (HLM) and NADPH
regenerating system. Quench at t=0, 15, 30, 60 min with acetonitrile. Analyze via LC-
HRMS/MS.

Cytotoxicity Workflow

Synthetic cathinones exhibit mitochondrial toxicity. Assay: MTT or Resazurin reduction assay in
PC12 or SH-SY5Y cells. Exposure: 24 hours. Threshold: 4-EEC is expected to show LCso
values in the 200-500 uM range, generally less toxic than halogenated cathinones (e.g., 4-
CMC) but comparable to 4-MEC.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158698?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

i Pharmacology (HEK293)

Uptake Inhibition

(IC50) Non-linear Regression

Data_Analysis

Release Assay
(Substrate Potential)

4-EEC HCI
Sample Prep

MTT Assay LC50 Determination >

Safety Profile

(Mitochondrial Health)

LDH Leakage
(Membrane Integrity)

Click to download full resolution via product page

Caption: Integrated workflow for the in vitro characterization of 4-EEC.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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